Cas no 91183-10-7 (4-[(2-amino-6-chloropyrimidin-4-yl)amino]benzonitrile)

• Product Name: 4-[(2-amino-6-chloropyrimidin-4-yl)amino]benzonitrile
• CAS No: 91183-10-7
• MF: C₁₁H₈ClN₅
• MW: 245.667719841003
• CID: 1968138
• PubChem ID: 240806
• Update Time: 2025-04-21

4-[(2-amino-6-chloropyrimidin-4-yl)amino]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(2-amino-6-chloropyrimidin-4-yl)amino]benzonitrile
• NSC47523
• AC1L65ZY
• AG-J-22044
• CTK5G9036
• SCHEMBL2879724
• DTXSID90286775
• AKOS019302649
• NMQBPKUHKFOZEN-UHFFFAOYSA-N
• 91183-10-7
• NSC-47523
• 4-((2-Amino-6-chloropyrimidin-4-yl)amino)benzonitrile

• Inchi： 1S/C11H8ClN5/c12-9-5-10(17-11(14)16-9)15-8-3-1-7(6-13)2-4-8/h1-5H,(H3,14,15,16,17)
• InChI Key： NMQBPKUHKFOZEN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(N)=N1)NC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 245.04700
• Monoisotopic Mass: 245.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 527.2°C at 760 mmHg
• Flash Point: 272.7°C
• Refractive Index: 1.682
• PSA: 87.62000
• LogP: 2.98168